Cas no 75463-61-5 (s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1))
75463-61-5 structure
Product Name:s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1)
CAS No:75463-61-5
MF:C14H20ClN
MW:237.76830291748
CID:565367
PubChem ID:3058677
Update Time:2025-04-19
s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1)
- 1,2,3,5,6,7-Hexahydro-N-ethyl-s-indacen-1-amine hydrochloride
- N-ethyl-1,2,3,5,6,7-hexahydro-s-indacen-1-amine,hydrochloride
- DTXSID70996921
- s-Indacen-1-amine, 1,2,3,5,6,7-hexahydro-N-ethyl-, hydrochloride
- N-Ethyl-1,2,3,5,6,7-hexahydro-s-indacen-1-amine--hydrogen chloride (1/1)
- 75463-61-5
- VUFB10,104
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- Inchi: 1S/C14H19N.ClH/c1-2-15-14-7-6-12-8-10-4-3-5-11(10)9-13(12)14;/h8-9,14-15H,2-7H2,1H3;1H
- InChI Key: PUUIAARVFVGILC-UHFFFAOYSA-N
- SMILES: Cl.N(CC)C1CCC2C=C3CCCC3=CC1=2
Computed Properties
- Exact Mass: 237.1286
- Monoisotopic Mass: 237.1284273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
s-Indacen-1-amine,N-ethyl-1,2,3,5,6,7-hexahydro-, hydrochloride (1:1) Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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